Cas no 59114-96-4 (3-(3-Bromophenyl)acrylamide)
3-(3-Bromophenyl)acrylamide structure
Product Name:3-(3-Bromophenyl)acrylamide
CAS No:59114-96-4
MF:C9H8BrNO
MW:226.06992149353
CID:2680114
PubChem ID:6442568
Update Time:2025-04-21
3-(3-Bromophenyl)acrylamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 3-(bromophenyl)-, (E)-
- 3-(3-Bromophenyl)acrylamide
- 71539-43-0
- AKOS005061614
- (E)-3-(3-Bromophenyl)prop-2-enamide
- 59114-96-4
- 3-Bromocinnamamide
- 3-(3-Bromophenyl)-2-propenamide
-
- Inchi: 1S/C9H8BrNO/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H2,11,12)/b5-4+
- InChI Key: PIGPCZZJBZXVBF-SNAWJCMRSA-N
- SMILES: BrC1=CC=CC(/C=C/C(N)=O)=C1
Computed Properties
- Exact Mass: 224.97893Da
- Monoisotopic Mass: 224.97893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.1Ų
3-(3-Bromophenyl)acrylamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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